Cas no 488-93-7 (furan-3-carboxylic acid)

furan-3-carboxylic acid Properties

Names and Identifiers

• Furan-3-carboxylic acid
• 3-Furancarboxylic Acid
• 3-Furoic acid
• 3-carboxyfuran
• 3-Furanoic acid
• IHCCAYCGZOLTEU-UHFFFAOYSA-N
• 88A3S7RG98
• 3-furoate
• 3-furans
• 3-Furanoate
• PubChem6945
• 3-furan carboxylic acid
• furane-3-carboxylic acid
• Furan-3 -carboxylic acid
• bmse000842
• KSC236I6R
• Furan-3-Carboxylic Acid,(S)
• 3-Furancarboxylic acid (9CI)
• AMOT0241
• 3-Furoic Acid
• GEO-01450
• Z164706016
• F0304
• HY-21075
• SCHEMBL142183
• PB30525
• InChI=1/C5H4O3/c6-5(7)4-1-2-8-3-4/h1-3H,(H,6,7
• MFCD00005350
• SY003999
• UNII-88A3S7RG98
• BP-13035
• EINECS 207-689-9
• DTXSID50197611
• CHEBI:30846
• PD124066
• 3-Furoic acid, 98%
• J-640051
• J-800053
• SB20113
• AKOS000121066
• NSC 349941
• FT-0615764
• Q-200381
• F2191-0244
• CS-D0170
• BCP26912
• EN300-23735
• s6097
• NS00015313
• 3-FUROICACID
• PS-4247
• 488-93-7
• AC-4439
• NSC349941
• A15592
• 3-Furoic acid, purum, >=98.0% (T)
• AM20100204
• NSC-349941
• 3-Furancarboxylic acid; 3-furoyl chloride
• DB-028511
• STK503655
• BBL025800
• 3-Furancarboxylic Acid; 3-Carboxyfuran; 3-Furanoic Acid; NSC 349941
• ALBB-005990
• +Expand

• MDL： MFCD00005350
• InChIKey： IHCCAYCGZOLTEU-UHFFFAOYSA-N
• Inchi： 1S/C5H4O3/c6-5(7)4-1-2-8-3-4/h1-3H,(H,6,7)
• SMILES： O1C([H])=C([H])C(C(=O)O[H])=C1[H]
• BRN： 108638

Computed Properties

• Exact Mass: 112.01600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 112.016
• Heavy Atom Count: 8
• Complexity: 99.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Surface Charge: 0
• Topological Polar Surface Area: 50.4

Experimental Properties

• LogP: 0.97780
• PSA: 50.44000
• Refractive Index: 1.4710 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 229.6°C at 760 mmHg
• Melting Point: 121.0 to 124.0 deg-C
• Flash Point: 92.7℃
• Color/Form: Powder
• Solubility: It is slightly soluble in water, soluble in ethanol and ethyl acetate, and easily soluble in ether.
• pka: 3.9(at 25℃)
• Density: 1.3220

furan-3-carboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36/37
• Safety Instruction： S26-S36/37-S45-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

furan-3-carboxylic acid Customs Data

• HS CODE：29321900
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether